Nanotoxicology: no small matter
Nanoscale Pub Date: 2010-09-27 DOI: 10.1039/C0NR00535E
Abstract
Engineered nanomaterials i.e. materials deliberately manufactured on a nanoscale offer exciting new opportunities in technology and medicine. However, the increasing use of nanomaterials in society also raises concerns as to their possible adverse effects on human health and the environment. This review considers the potential application of high-throughput screening approaches to assess hazards of engineered nanomaterials. The disciplinary identity of toxicology is also discussed as attention shifts towards nanoscale objects.
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